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Compound of Interest

Compound Name: Octafluoroadipamide

Cat. No.: B1296699 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of octafluoroadipamide (CAS No. 355-66-8), a fluorinated organic

compound. Researchers, scientists, and drug development professionals are advised to

adhere to these procedures to ensure safety and regulatory compliance. Due to its chemical

properties and classification, in-laboratory treatment or neutralization is not recommended.

Disposal must be handled by a licensed hazardous waste management company.

Immediate Safety and Hazard Identification
Octafluoroadipamide is classified as a corrosive, acidic, organic solid and is also an irritant.[1]

[2] It belongs to the family of per- and polyfluoroalkyl substances (PFAS), known for their

environmental persistence.[1][3][4][5][6] Adherence to strict safety protocols is mandatory when

handling this compound.

Key Hazards:

Corrosive: Causes severe skin burns and eye damage.

Irritant: May cause respiratory irritation.[1]

Toxic Decomposition Products: When heated to decomposition (approximately 240-242°C), it

emits toxic fumes of fluoride and nitrogen oxides (NOx).[2][5]
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Environmental Hazard: As a PFAS compound, it is highly persistent in the environment.

Improper disposal can lead to long-term contamination.[3][4][6]

Personal Protective Equipment (PPE): Before handling octafluoroadipamide, ensure the

following PPE is worn:

Chemical-resistant gloves (e.g., nitrile, neoprene).

Safety goggles and a face shield.

A laboratory coat.

Closed-toe shoes.

Use a certified fume hood to avoid inhalation of dust or vapors.

Chemical and Physical Properties
A summary of octafluoroadipamide's properties is provided below for easy reference.

Property Value

CAS Number 355-66-8

Molecular Formula C₆H₄F₈N₂O₂

Molecular Weight 288.10 g/mol

Appearance White solid

Melting Point 240-242 °C (decomposes)[2][5]

Boiling Point 329.4 °C at 760 mmHg[2]

Flash Point 153 °C[2]

Density ~1.62 g/cm³ (estimate)[2]

Transportation and Disposal Classification
Octafluoroadipamide is regulated for transportation as a hazardous material.
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Classification Details

UN Number UN 3261[2][7][8][9][10]

Proper Shipping Name
Corrosive solid, acidic, organic, n.o.s.

(Octafluoroadipamide)

Hazard Class 8 (Corrosive substances)[7][8]

Packing Group II or III (Medium to low danger)[7][11]

Step-by-Step Disposal Protocol
The following procedure outlines the required steps for the safe and compliant disposal of

octafluoroadipamide.

Step 1: Containment and Labeling

Ensure the octafluoroadipamide waste is in a securely sealed, compatible container. The

original container is preferred.

The container must be clearly labeled with the chemical name ("Octafluoroadipamide"),

CAS number (355-66-8), and all applicable hazard pictograms (e.g., corrosive).

Attach a hazardous waste tag as required by your institution and local regulations.

Step 2: Segregation and Storage

Store the waste container in a designated hazardous waste accumulation area.

Segregate it from incompatible materials, particularly bases, oxidizing agents, and reducing

agents.

The storage area should be cool, dry, and well-ventilated.

Step 3: Arrange for Professional Disposal

Do not attempt to dispose of octafluoroadipamide down the drain or in regular trash. This is

unsafe, environmentally harmful, and likely illegal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lookchem.com/404.htm
https://www.spectrumchemical.com/media/sds/O1026_AGHS.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11151%20English%20SDS%20US.pdf
https://www.tcichemicals.com/CA/en/sds/C3466_US_EN.pdf
https://www.hazmattool.com/info.php?a=Corrosive+solid%2C+acidic%2C+organic%2C+n.o.s.&b=UN3261&c=8
https://www.spectrumchemical.com/media/sds/O1026_AGHS.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11151%20English%20SDS%20US.pdf
https://www.spectrumchemical.com/media/sds/O1026_AGHS.pdf
https://nextsds.com/adr/en/UN3261/corrosive-solid-acidic-organic-n-o-s
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not attempt in-lab neutralization or chemical treatment. The hydrolysis of fluorinated

amides can be complex and may produce hazardous byproducts.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup.

The EHS department will coordinate with a licensed hazardous waste disposal company that

has the capabilities to handle corrosive and PFAS-containing materials.

Step 4: Recommended Final Disposal Methods Based on U.S. Environmental Protection

Agency (EPA) guidance for PFAS, the following are the recommended final disposal methods

to be carried out by the licensed vendor:[1][3][4][6]

High-Temperature Incineration: This is a preferred method for the destruction of PFAS

compounds, although it requires specialized facilities capable of reaching high temperatures

and scrubbing acidic gases.[6]

Hazardous Waste Landfill: If incineration is not available, disposal in a permitted hazardous

waste landfill with leachate control systems is an alternative.[1][6][12]

Deep Well Injection: For liquid waste streams containing PFAS, deep well injection may be

an option, but this is less common for solid materials.[6]

Emergency Procedures
Spill: In case of a spill, evacuate the immediate area. Wearing appropriate PPE, cover the

spill with a chemical absorbent suitable for corrosive materials. Do not use combustible

materials like paper towels. Collect the absorbed material into a sealed container for

hazardous waste disposal.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Below is a diagram illustrating the decision-making workflow for the proper disposal of

octafluoroadipamide.
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Octafluoroadipamide Disposal Workflow

Start: Octafluoroadipamide Waste Generated

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Securely Contain and Label Waste
(Chemical Name, CAS, Hazards)

Store in Designated Hazardous Waste Area
(Segregated from Incompatibles)

Contact Environmental Health & Safety (EHS)

EHS Arranges Pickup by
Licensed Waste Disposal Company

Final Disposal Options

High-Temperature Incineration

Preferred

Hazardous Waste Landfill

Alternative

Deep Well Injection (if applicable)

Alternative

Click to download full resolution via product page

Caption: Workflow for the safe disposal of octafluoroadipamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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